Cas no 186368-49-0 (Micropeptin 478A)

• Product Name: Micropeptin 478A
• CAS No: 186368-49-0
• MF: C₄₀H₆₂ClN₉O₁₅S
• MW: 976.489588260651
• CID: 2731544
• PubChem ID: 102064355
• Update Time: 2024-03-02

Micropeptin 478A Chemical and Physical Properties

Names and Identifiers

• 186368-49-0
• Micropeptin 478A
• L-Isoleucine, (2S)-2-hydroxy-3-(sulfooxy)propanoyl-L-threonyl-L-arginyl-(alphaS,3S,6R)-3-amino-6-hydroxy-alpha-((1S)-1-methylpropyl)-2-oxo-1- piperidineacetyl-3-chloro-N-methyl-L-tyrosyl-, (6-2)-lactone
• Micropeptin 478-A

• Inchi： 1S/C40H62ClN9O15S/c1-7-19(3)30-39(60)65-21(5)31(48-35(56)28(52)18-64-66(61,62)63)36(57)45-24(10-9-15-44-40(42)43)33(54)46-25-12-14-29(53)50(37(25)58)32(20(4)8-2)38(59)49(6)26(34(55)47-30)17-22-11-13-27(51)23(41)16-22/h11,13,16,19-21,24-26,28-32,51-53H,7-10,12,14-15,17-18H2,1-6H3,(H,45,57)(H,46,54)(H,47,55)(H,48,56)(H4,42,43,44)(H,61,62,63)/t19-,20-,21+,24-,25+,26-,28+,29+,30-,31-,32-/m0/s1
• InChI Key： XQAUOXBHKXOGBQ-QYEVDFJISA-N
• SMILES： ClC1=C(C=CC(=C1)C[C@H]1C(N[C@H](C(=O)O[C@H](C)[C@@H](C(N[C@@H](CCC/N=C(\N)/N)C(N[C@H]2C(N([C@@H](CC2)O)[C@H](C(N1C)=O)[C@@H](C)CC)=O)=O)=O)NC([C@@H](COS(=O)(=O)O)O)=O)[C@@H](C)CC)=O)O

Computed Properties

• Exact Mass: 975.3774612g/mol
• Monoisotopic Mass: 975.3774612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 66
• Rotatable Bond Count: 15
• Complexity: 1870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 380Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides